ethyl 1-benzyl-5-[(3-bromobenzoyl)oxy]-2-methyl-1H-indole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-benzyl-5-[(3-bromobenzoyl)oxy]-2-methyl-1H-indole-3-carboxylate is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BRD7929 and is used as a chemical probe to study the biological mechanisms of various diseases.
Mechanism of Action
BRD7929 inhibits the activity of bromodomain-containing proteins by binding to the bromodomain pocket. This binding prevents the proteins from interacting with acetylated lysine residues on histones, which are involved in the regulation of gene expression. This inhibition can lead to changes in the expression of genes that are associated with various diseases.
Biochemical and Physiological Effects:
BRD7929 has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, BRD7929 has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using BRD7929 in lab experiments is that it is a specific inhibitor of bromodomain-containing proteins. This specificity allows researchers to study the effects of inhibiting these proteins on disease progression. However, one limitation of using BRD7929 is that it may not be effective in all disease models. Additionally, the synthesis of BRD7929 is complex and may not be accessible to all researchers.
Future Directions
There are several future directions for research involving BRD7929. One direction is to investigate the role of bromodomain-containing proteins in other diseases, such as cardiovascular disease and metabolic disorders. Another direction is to identify potential therapeutic targets for diseases that are associated with dysregulated gene expression. Additionally, researchers can explore the use of BRD7929 in combination with other drugs to enhance its therapeutic potential.
Synthesis Methods
BRD7929 can be synthesized using a multi-step process that involves the reaction of several chemical reagents. The synthesis process starts with the reaction of 5-bromo-1-indole-3-carboxylic acid with thionyl chloride to form 5-bromo-1-indole-3-carbonyl chloride. This intermediate is then reacted with 2-methyl-1H-indole-3-carboxylic acid to form 5-bromo-2-methyl-1H-indole-3-carbonyl chloride. The final step involves the reaction of ethyl benzyl ether with 5-bromo-2-methyl-1H-indole-3-carbonyl chloride to produce BRD7929.
Scientific Research Applications
BRD7929 is used as a chemical probe to study the biological mechanisms of various diseases. It has been shown to inhibit the activity of bromodomain-containing proteins, which are involved in the regulation of gene expression. This inhibition can lead to changes in the expression of genes that are associated with various diseases, such as cancer, inflammation, and neurological disorders. BRD7929 has been used in several studies to investigate the role of bromodomain-containing proteins in disease progression and to identify potential therapeutic targets.
Properties
4608-97-3 | |
Molecular Formula |
C26H22BrNO4 |
Molecular Weight |
492.4 g/mol |
IUPAC Name |
ethyl 1-benzyl-5-(3-bromobenzoyl)oxy-2-methylindole-3-carboxylate |
InChI |
InChI=1S/C26H22BrNO4/c1-3-31-26(30)24-17(2)28(16-18-8-5-4-6-9-18)23-13-12-21(15-22(23)24)32-25(29)19-10-7-11-20(27)14-19/h4-15H,3,16H2,1-2H3 |
InChI Key |
KGWHUJWJZXCMHE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC(=CC=C3)Br)CC4=CC=CC=C4)C |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC(=CC=C3)Br)CC4=CC=CC=C4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.